Cas no 2229288-12-2 (1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene)

• Product Name: 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene
• CAS No: 2229288-12-2
• MF: C₁₂H₉F₅
• MW: 248.191880941391
• CID: 6547710
• PubChem ID: 165710547
• Update Time: 2025-06-12

1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene
• 2229288-12-2
• EN300-1974578

• Inchi： 1S/C12H9F5/c1-2-3-4-9-5-7-10(8-6-9)11(13,14)12(15,16)17/h1,5-8H,3-4H2
• InChI Key： RUOIDGWSAJWXBJ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)CCC#C)F

Computed Properties

• Exact Mass: 248.06244110g/mol
• Monoisotopic Mass: 248.06244110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene

Introduction to 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene (CAS No. 2229288-12-2)

1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229288-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a butynyl group and a pentafluoroethyl substituent on a benzene ring, exhibits unique structural and electronic properties that make it a promising candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene consists of a benzene core substituted with a butynyl group at the 1-position and a pentafluoroethyl group at the 4-position. The presence of these functional groups imparts distinct chemical reactivity and physical properties, making it an intriguing subject for further investigation. The butynyl group, characterized by its triple bond, offers opportunities for further functionalization through reactions such as cross-coupling and addition reactions. Meanwhile, the pentafluoroethyl group introduces electron-withdrawing effects and fluorine atoms, which can significantly influence the compound's electronic properties and interactions with biological targets.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological receptors. The incorporation of fluorine atoms into pharmaceutical molecules has been widely recognized for its ability to modulate pharmacokinetic and pharmacodynamic properties. Specifically, the pentafluoroethyl group in 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene contributes to these desirable characteristics, making it a valuable building block for drug discovery efforts.

One of the most compelling aspects of 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene is its potential application in the synthesis of novel organic semiconductors and conductive polymers. The conjugated system formed by the benzene ring and the butynyl group provides a framework conducive to electron delocalization, which is essential for materials with high charge carrier mobility. Additionally, the electron-withdrawing nature of the pentafluoroethyl group can further optimize the electronic properties of these materials, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

Recent studies have demonstrated the utility of 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene in medicinal chemistry as a precursor for biologically active compounds. Researchers have explored its reactivity in cross-coupling reactions, leading to the synthesis of more complex molecules with potential therapeutic applications. For instance, palladium-catalyzed Suzuki-Miyaura coupling has been employed to introduce various aryl or heteroaryl groups onto the benzene ring, expanding the chemical space available for drug design. Furthermore, the triple bond in the butynyl group has been utilized in Sonogashira coupling reactions to form carbon-carbon double bonds with other unsaturated substrates.

The unique electronic properties of 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene have also been exploited in supramolecular chemistry and coordination chemistry. The compound's ability to act as a ligand for transition metals has been investigated, revealing its potential as a building block for metal complexes with applications in catalysis and molecular recognition. The combination of fluorine atoms and unsaturated bonds provides multiple interaction sites with metal centers, allowing for tunable steric and electronic environments.

In conclusion, 1-(but-3-yn-1-yl)-4-(pentafluoroethyl)benzene (CAS No. 2229288-12-2) represents a versatile compound with broad applications across multiple scientific disciplines. Its structural features enable diverse chemical transformations, making it a valuable intermediate in pharmaceutical synthesis and materials science. As research continues to uncover new methodologies for utilizing this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.